Cas no 2166638-82-8 (4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2166638-82-8
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 6090788
• PubChem ID: 165521284
• Update Time: 2025-08-04

4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid
• EN300-1268979
• 2166638-82-8

• Inchi： 1S/C8H9NO3S/c1-3-5(10)7-9-4(2)6(13-7)8(11)12/h3H2,1-2H3,(H,11,12)
• InChI Key： PHZJAHWYJSBEAH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C(CC)=O

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid

Introduction to 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid (CAS No. 2166638-82-8)

4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid, identified by the chemical compound code CAS No. 2166638-82-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The compound belongs to the thiazole derivatives, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The presence of a carboxylic acid functional group at the 5-position, coupled with the electron-withdrawing nature of the thiazole ring, makes this molecule a promising candidate for further medicinal chemistry exploration.

The molecular structure of 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid features a five-membered aromatic ring composed of sulfur, nitrogen, and three carbons. This core scaffold is appended with a methyl group at the 4-position and an isobutyryl (2-propanoyl) group at the 2-position, enhancing its complexity and reactivity. The carboxylic acid moiety at the 5-position provides a site for further functionalization, enabling the synthesis of more elaborate derivatives with tailored biological properties.

In recent years, there has been an increasing interest in thiazole-based compounds due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The unique electronic and steric properties of thiazole derivatives make them highly versatile in interacting with biological targets such as enzymes and receptors. Specifically, 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid has been studied for its potential in modulating key metabolic pathways relevant to human diseases.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The carboxylic acid group can be readily converted into esters, amides, or other derivatives through standard organic transformations. These modifications can enhance solubility, bioavailability, and target specificity. Furthermore, the thiazole ring itself can be further functionalized at various positions to introduce additional pharmacophores or improve metabolic stability.

Recent advances in computational chemistry have facilitated the rapid design and optimization of thiazole-based molecules like 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid. Molecular docking studies have identified potential binding interactions with various therapeutic targets, including proteases involved in inflammation and cancer progression. These virtual screening approaches have accelerated the discovery process by predicting promising candidates for experimental validation.

The synthesis of 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the thiazole core followed by selective functionalization at specific positions using electrophilic or nucleophilic substitution strategies. The introduction of the isobutyryl group at the 2-position requires precise control over reaction conditions to avoid unwanted side products.

In vitro studies have begun to unravel the mechanistic basis of action for 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid. Initial research suggests that this compound may exert its effects by inhibiting key enzymes involved in inflammatory signaling pathways. For instance, it has shown promise in reducing levels of pro-inflammatory cytokines such as TNF-α and IL-6 in cellular models. Additionally, preliminary data indicate potential activity against certain cancer cell lines by disrupting critical survival pathways.

The pharmacokinetic profile of 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid is another area of active investigation. Understanding how this molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Advances in metabolomics have enabled researchers to track metabolic pathways affected by this compound non-invasively using mass spectrometry techniques.

Future directions in research may focus on developing prodrugs or nanocarriers to enhance the delivery and bioavailability of 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid. Nanotechnology-based approaches could improve target specificity while reducing off-target effects. Additionally, combination therapies involving this compound with other drugs may synergistically enhance therapeutic outcomes.

The growing body of evidence supporting the biological activity of 4-methyl-2-propanoyl-1,3-thiazole-5-carboxylic acid underscores its significance as a lead compound in drug discovery programs. As research progresses, it is anticipated that this molecule will contribute to novel therapeutic strategies across multiple disease areas.